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Compound of Interest

Compound Name:
5-Hydroxy-4,4-dimethyl-3-

oxopentanenitrile

CAS No.: 489432-33-9

Cat. No.: B2995071

Get Quote

-Hydroxymethyl-

-ketonitrile

Abstract
The introduction of a hydroxymethyl group at the

-position of pivaloylacetonitrile is a delicate transformation governed by the equilibrium
between the aldol adduct (alcohol) and its dehydrated counterpart (methylene). While often
used to generate reactive Michael acceptors, the isolation of the 2-(hydroxymethyl)-4,4-
dimethyl-3-oxopentanenitrile species requires precise control of pH, temperature, and
stoichiometry to prevent spontaneous dehydration or retro-aldol cleavage. This guide presents
a validated protocol using aqueous formaldehyde and mild carbonate base in a biphasic or
miscible organic system, ensuring high fidelity of the alcohol functionality.
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Pivaloylacetonitrile contains an "active methylene" group (

) flanked by a nitrile and a bulky tert-butyl ketone. The reaction with formaldehyde proceeds via
a base-catalyzed aldol addition.

Deprotonation: A mild base generates the enolate.

Nucleophilic Attack: The enolate attacks the electrophilic carbonyl of formaldehyde.

Protonation: The resulting alkoxide is protonated to form the

-hydroxymethyl adduct.

Critical Challenge: The product is a

-hydroxy nitrile. Under acidic conditions or elevated temperatures, it readily undergoes E1cB
elimination to form the

-methylene derivative (2-methylene-4,4-dimethyl-3-oxopentanenitrile). Conversely, strong
bases can induce retro-aldol cleavage or Cannizzaro disproportionation of the formaldehyde.

Reaction Pathway Diagram
The following diagram illustrates the equilibrium and the competing dehydration pathway.

Pivaloylacetonitrile
(Active Methylene)

Enolate Intermediate

Deprotonation

Base (K2CO3) 2-(Hydroxymethyl)
Adduct (Target)

+ HCHO
Aldol Addition

Formaldehyde
(Electrophile)

Retro-Aldol

α-Methylene
Side Product

- H2O
(Heat/Acid)

Click to download full resolution via product page

Caption: Mechanistic flow showing the target aldol addition and the risk of dehydration.
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Experimental Protocol
Reagents & Materials

Component Role Specifications Stoichiometry

Pivaloylacetonitrile Substrate >97% Purity 1.0 equiv.[1]

Formalin Reagent
37% aq. solution

(stabilized)
1.2 - 1.5 equiv.

Potassium Carbonate Catalyst Anhydrous, granular 0.1 - 0.2 equiv.

THF or Methanol Solvent ACS Grade 5-10 Vol (mL/g)

Ammonium Chloride Quench Saturated aq. solution Excess

Step-by-Step Methodology
Step 1: Solubilization Dissolve pivaloylacetonitrile (1.0 eq) in Tetrahydrofuran (THF) or

Methanol.

Rationale: While water can be used, the lipophilic tert-butyl group reduces water solubility. A

miscible organic co-solvent ensures a homogeneous phase for the initial deprotonation.

Step 2: Reagent Addition (Controlled) Cool the solution to 0°C using an ice bath. Add Formalin

(37% aq, 1.2 eq) in one portion.

Why 0°C? Low temperature kinetically favors the addition product over the elimination

(dehydration) product.

Step 3: Catalysis Add Potassium Carbonate (

, 0.15 eq) dissolved in a minimum amount of water dropwise.

Observation: The reaction is slightly exothermic. Monitor internal temperature to keep

.

Stirring: Maintain vigorous stirring at 0°C – 10°C for 2–4 hours.
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Step 4: Monitoring (Self-Validating Step) Analyze an aliquot by TLC (Silica, 30%

EtOAc/Hexane) or

NMR.

Target Signal: Disappearance of the substrate methylene singlet (

ppm) and appearance of the hydroxymethyl multiplet/doublet (

ppm).

Warning: If two vinylic singlets appear (

ppm), dehydration is occurring. Stop immediately.

Step 5: Quench & Workup Once conversion >90%, quench by adding saturated aqueous

.

pH Control: Ensure pH is neutral (6–7). Acidic pH promotes dehydration; basic pH promotes

retro-aldol.

Extraction: Extract with Ethyl Acetate (

). Wash combined organics with Brine.

Drying: Dry over

(anhydrous). Do not use

if it is slightly acidic, as it may catalyze dehydration during filtration.

Step 6: Isolation Concentrate under reduced pressure at

.

Result: The product is typically a viscous oil or low-melting solid.

Purification: If necessary, rapid column chromatography on neutralized silica gel (pre-washed

with 1%
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in Hexane) is recommended.

Analytical Validation
Expected NMR Data ( NMR, , 400 MHz)

Position
Shift (

ppm)
Multiplicity Integration Assignment

t-Butyl 1.25 Singlet 9H

-Methine 3.85 Triplet 1H

Hydroxymethyl 4.05 - 4.20 Multiplet 2H

Hydroxyl 2.5 - 3.0 Broad Singlet 1H (Exchangeable)

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield / Retro-Aldol
Base too strong or reaction

time too long.

Switch to

or reduce reaction time.

Product Dehydrates
Workup was too acidic or

rotary evaporator bath too hot.

Use

quench; keep bath

.

Bis-hydroxymethylation Excess formaldehyde used.
Strictly limit HCHO to 1.1–1.2

eq.

Workflow Visualization
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Start: Pivaloylacetonitrile
+ THF/MeOH

Cool to 0°C

Add Formalin (1.2 eq)
+ K2CO3 (0.15 eq)

Stir 2-4h @ 0-10°C

QC: TLC/NMR
Check for Dehydration

Incomplete

Quench: Sat. NH4Cl
(pH 6-7)

Pass

Extract EtOAc -> Dry Na2SO4
Conc. <30°C

Target: 2-(Hydroxymethyl)-
4,4-dimethyl-3-oxopentanenitrile
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Caption: Operational workflow for the controlled hydroxymethylation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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